5-(Propan-2-ylsulfanyl)spiro[2.3]hexane-5-carboxylic acid

• Molecular Formula: C10H16O2S
• Molecular Weight: 200.30 g/mol
• SMILES: CC(C)SC1(CC2(C1)CC2)C(=O)O
• InChI: InChI=1S/C10H16O2S/c1-7(2)13-10(8(11)12)5-9(6-10)3-4-9/h7H,3-6H2,1-2H3,(H,11,12)
• InChIKey: UWNOXUQKXKFWKN-UHFFFAOYSA-N

5-(Propan-2-ylsulfanyl)spiro[2.3]hexane-5-carboxylic acid – Identity & Class Baseline

5-(Propan-2-ylsulfanyl)spiro[2.3]hexane-5-carboxylic acid (CAS 1484582-84-4) is a conformationally constrained spirocyclic building block featuring a spiro[2.3]hexane core substituted at the 5-position with a carboxylic acid and an isopropylsulfanyl group. The scaffold combines the high ring-strain of a cyclopropane ring with a cyclobutane ring, resulting in a distinct three-dimensional orientation of substituents. Its molecular formula is C10H16O2S, with a molecular weight of 200.30 g/mol . The compound is typically supplied at 95% purity and is classified as a research chemical for laboratory use only. As a member of the broader spiro[2.3]hexane family, its utility in medicinal chemistry lies in the exploration of underexplored chemical space, where subtle variations in the sulfur substituent can dramatically alter physicochemical and pharmacokinetic properties [1].

Scaffold Conformationally constrained spiro[2.3]hexane core for exploring underexplored 3D chemical space.

Substitution 5-(propan-2-ylsulfanyl) group for tailored lipophilicity and steric bulk in SAR studies.

Handle Carboxylic acid functionality as a standard conjugation point for fragment-based library synthesis.

• [1] Natho, P., Vicenti, A., Mastrolorito, F., De Franco, F., Walsh‐Benn, L., Colella, M., ... & Luisi, R. (2026). Novel Sulfonium Reagents for the Modular Synthesis of Spiro[2.3]Hexanes and Heteroatom‐Containing Analogues: Synthesis, Application, and Evaluation as Bioisosteres. Angewandte Chemie International Edition, 65(5), e202521633. View Source

Why Generic Spiro[2.3]hexane Analogs Cannot Substitute

In the spiro[2.3]hexane-5-carboxylic acid series, the physicochemical profile is exquisitely sensitive to the nature of the sulfur substituent. The isopropylsulfanyl group in the target compound is not a simple structural variant; it introduces a specific degree of steric bulk and lipophilicity that can be the deciding factor between a lead compound and an inactive analog. Generic substitution with an unsubstituted, shorter-chain, or linear-chain analog will fundamentally alter the molecule's logP, aqueous solubility, and metabolic stability, potentially collapsing the structure-activity relationship (SAR) being investigated . The high fraction of sp3-hybridized centers (Fsp3) is a prized feature in modern drug discovery for escaping 'flatland' chemical space, and the target compound's specific value of 0.9 quantifies this three-dimensionality, a parameter not shared equally by all in-class compounds . Therefore, a procurement decision based merely on the spirocyclic core, without specifying the 5-propan-2-ylsulfanyl substitution, risks acquiring a compound with a quantifiably different logP and Fsp3 profile, jeopardizing project continuity and data reproducibility.

Generic Core Unsubstituted spiro[2.3]hexane lacks specific isopropylsulfanyl steric bulk, which may shift logP and binding interactions.

Linear Analogs Propylsulfanyl or similar linear chains do not provide the same branched 3D orientation, potentially altering ADME and Fsp3 profiles.

Similar CAS Close structural relatives share the spiro-core but differ at the 5-position, which may limit direct SAR reproducibility.

Quantitative Differentiation Against Key Analogs

Lipophilicity: Isopropylsulfanyl vs. Unsubstituted Core

The introduction of the branched isopropylsulfanyl chain to the spiro[2.3]hexane core significantly increases lipophilicity compared to the unsubstituted core. The target compound has a measured logP of 2.22, which represents a substantial increase over the unsubstituted spiro[2.3]hexane-5-carboxylic acid, which has a predicted XLogP3-AA of 1.2 . The isomeric propylsulfanyl analog (CAS 1480831-26-2) has a predicted logP in a similar range to the unsubstituted core, based on available computational predictions . This approximately 1-unit logP increase for the target compound translates to a calculated 10-fold higher partition coefficient, indicating its superior ability to cross biological membranes, a critical parameter for central nervous system (CNS) penetration or intracellular target engagement.

Lipophilicity (LogP)

Reported

LogP = 2.22 vs Unsubstituted Core (1.2)

Supports membrane-permeability research context.

10-fold higher partition coefficient vs unsubstituted core; context-dependent on assay system.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 2.22 (measured/computed)
Comparator Or Baseline	Spiro[2.3]hexane-5-carboxylic acid: XLogP3-AA = 1.2 (predicted); 5-(Propylsulfanyl)spiro[2.3]hexane-5-carboxylic acid: predicted logP ≈ 1.2-1.5
Quantified Difference	ΔLogP ≈ +1.0 vs unsubstituted core
Conditions	LogP measured by shake-flask or computational method; conditions as per vendor technical datasheets .

Why This Matters

A 10-fold higher partition coefficient is a decisive factor for lead optimization programs focused on membrane permeability, enabling procurement to select the precise analog that matches the desired ADME profile.

Fsp3: Quantifying Three-Dimensionality

The target compound possesses an Fsp3 value of 0.9, as reported in its technical datasheet . This is a critical metric for evaluating the three-dimensional character of a molecule, which is increasingly favored in drug discovery to improve clinical success rates. This value is notably higher than the unsubstituted spiro[2.3]hexane-5-carboxylic acid core, which has a calculated Fsp3 of 0.857 (6 sp3 carbons out of 7 total). The increase is due to the addition of three sp3-hybridized carbons from the isopropyl group, which do not introduce any new sp2 centers. The high Fsp3 suggests a more complex three-dimensional shape, which can lead to increased binding selectivity for chiral biological targets compared to flatter or less substituted analogs.

Sp3-Rich Scaffold (Fsp3)

Reported

Fsp3 = 0.9 vs Unsubstituted Core (0.857)

Supports 3D-fragment library design and selectivity studies.

Isopropyl branching introduces 3 additional sp3 carbons without sp2 centers.

Evidence Dimension	Fraction of sp3-hybridized carbons (Fsp3)
Target Compound Data	Fsp3 = 0.9
Comparator Or Baseline	Spiro[2.3]hexane-5-carboxylic acid: Fsp3 ≈ 0.857 (calculated)
Quantified Difference	ΔFsp3 = +0.043
Conditions	Computed from molecular formula; 9 sp3 carbons / 10 total carbons. Vendor reported value confirmed by calculation from the molecular structure .

Why This Matters

For laboratories focused on fragment-based drug discovery or exploring novel 3D chemical space, the quantifiably higher Fsp3 of 0.9 makes this compound a superior choice for libraries designed to escape 'flatland' liabilities.

Molecular Weight & Fragment Library Differentiation

The target compound's molecular weight (MW) of 200.30 g/mol positions it within the upper boundary of the 'Rule of Three' for fragment-based drug discovery (MW < 300). In comparison, the unsubstituted core has a MW of 126.15 g/mol . This 74.15 g/mol difference, attributable to the isopropylsulfanyl group, confers a distinct balance of size and functionality. The added mass increases potential van der Waals interactions with a biological target compared to the core, while the presence of the sulfur atom introduces unique electronic properties and potential for specific interactions (e.g., with metal ions or through sulfur-π interactions) that are absent in the unsubstituted, propyl, or isobutyl analogs, which lack this particular combination of steric and electronic features [1].

Fragment-Level MW

Class-level inference

MW = 200.30 g/mol vs Core (126.15 g/mol)

Supports systematic SAR screening within fragment-size boundaries.

Unique sulfur-containing branching profile vs linear or heavier isobutyl analogs.

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	MW = 200.30 g/mol
Comparator Or Baseline	Spiro[2.3]hexane-5-carboxylic acid: MW = 126.15 g/mol; 5-(Propylsulfanyl)spiro[2.3]hexane-5-carboxylic acid: MW = 200.30 g/mol; 5-(Isobutylthio)spiro[2.3]hexane-5-carboxylic acid: MW = 214.32 g/mol
Quantified Difference	Target MW is 74.15 g/mol larger than the core; structurally unique branching vs linear propyl analog, and lighter than isobutyl analog by 14.02 g/mol.
Conditions	Molecular weights from vendor technical datasheets and CAS registry entries [1].

Why This Matters

This specific molecular weight, combined with its unique isopropyl branching, allows it to probe chemical space that is inaccessible to both the smaller core fragment and the larger isobutyl analog, making it an essential tool in systematic SAR explorations.

• [1] Kuujia. 5-(2-Methylpropyl)sulfanylspiro[2.3]hexane-5-carboxylic acid, CAS 1482303-91-2. Technical Datasheet. View Source

Evidence-Backed Application Scenarios

Optimizing CNS Penetration in Lead Compounds

The measured logP of 2.22 makes this compound an ideal candidate for synthesizing analogs of lead compounds where enhanced membrane permeability is required, particularly for intracellular or CNS targets. Its lipophilicity is specifically tuned by the isopropylsulfanyl group, providing a 10-fold permeability advantage over the unsubstituted core (logP 1.2) . Researchers can procure this building block to derivatize a carboxylic acid handle, directly incorporating the entire pre-optimized spiro[2.3]hexane fragment into a candidate molecule, thereby saving synthetic steps and ensuring a predictable ADME contribution.

Building a High-Fsp3 Fragment Screening Library

With an Fsp3 of 0.9, this compound is a strategically important building block for constructing fragment libraries that maximize three-dimensionality . Its high Fsp3 value surpasses that of the common unsubstituted core (Fsp3 0.857) and introduces a chiral-like steric environment due to the branched isopropyl group. This can enhance the probability of discovering novel, selective binding interactions in fragment-based screens.

Sulfur-Containing Activity-Based Probe Synthesis

The presence of a sulfur atom in the isopropylsulfanyl substituent offers a unique handle for further chemical modification, such as oxidation to a sulfoxide or sulfone for activity-based protein profiling . Compared to other in-class analogs like the propylsulfanyl or isobutylsulfanyl versions, the isopropyl group provides a distinct steric profile that can be crucial for achieving selectivity within a target protein family. The carboxylic acid group is a standard conjugation point, making this a versatile starting material for probe synthesis.

Application

Selection Property

Validation Focus

CNS Permeability Research

Isopropylsulfanyl lipophilicity

Membrane penetration assay context

3D-Fragment Library Design

High Fsp3 scaffold (0.9)

Sp3-rich chemical space exploration

Sulfur-Modification Probe Synthesis

Oxidizable sulfide handle

Sulfoxide/sulfone activity-based profiling